2-[4-(4-chlorophenoxy)-1H-pyrazol-3-yl]-5-propoxyphenol

• IUPAC Name: 2-[4-(4-chlorophenoxy)-1H-pyrazol-5-yl]-5-propoxyphenol
• InChI: InChI=1S/C18H17ClN2O3/c1-2-9-23-14-7-8-15(16(22)10-14)18-17(11-20-21-18)24-13-5-3-12(19)4-6-13/h3-8,10-11,22H,2,9H2,1H3,(H,20,21)
• InChI Key: GVWAFUZEQGRDRL-UHFFFAOYSA-N
• Canonical SMILES: CCCOC1=CC(=C(C=C1)C2=C(C=NN2)OC3=CC=C(C=C3)Cl)O
• Molecular Formula: C18H17ClN2O3
• Molecular Weight: 344.8 g/mol

Description

2-[4-(4-chlorophenoxy)-1H-pyrazol-3-yl]-5-propoxyphenol, also known as AH-7921, is a synthetic opioid drug that was first synthesized in the 1970s. It has been classified as a Schedule I controlled substance in the United States due to its potential for abuse and addiction. Despite its legal status, AH-7921 has been the subject of scientific research due to its potential therapeutic benefits.

Mechanism of Action

2-[4-(4-chlorophenoxy)-1H-pyrazol-3-yl]-5-propoxyphenol acts on the μ-opioid receptor in the brain and spinal cord, which is responsible for mediating the effects of opioids on pain perception. By binding to this receptor, 2-[4-(4-chlorophenoxy)-1H-pyrazol-3-yl]-5-propoxyphenol can reduce the transmission of pain signals and produce analgesic effects.
Biochemical and Physiological Effects:
2-[4-(4-chlorophenoxy)-1H-pyrazol-3-yl]-5-propoxyphenol has been shown to produce a range of biochemical and physiological effects in animal models. These include analgesia, sedation, and respiratory depression. It has also been shown to produce a dose-dependent decrease in locomotor activity and body temperature.

Advantages and Limitations for Lab Experiments

2-[4-(4-chlorophenoxy)-1H-pyrazol-3-yl]-5-propoxyphenol has several advantages and limitations for use in laboratory experiments. One advantage is its high potency and selectivity for the μ-opioid receptor, which makes it useful for studying the effects of opioids on pain perception. However, its potential for abuse and addiction limits its use in certain experiments, and its legal status may make it difficult to obtain for research purposes.

Future Directions

There are several future directions for research on 2-[4-(4-chlorophenoxy)-1H-pyrazol-3-yl]-5-propoxyphenol. One area of interest is its potential as a pain reliever with a lower risk of respiratory depression compared to other opioids. Another area of interest is its potential as a treatment for opioid addiction, as it has been shown to produce less withdrawal symptoms compared to other opioids. Additionally, further research is needed to fully understand the pharmacological effects of 2-[4-(4-chlorophenoxy)-1H-pyrazol-3-yl]-5-propoxyphenol and its potential therapeutic benefits.

Scientific Research Applications

2-[4-(4-chlorophenoxy)-1H-pyrazol-3-yl]-5-propoxyphenol has been the subject of scientific research due to its potential as a pain reliever and its ability to act as a selective μ-opioid receptor agonist. Studies have shown that 2-[4-(4-chlorophenoxy)-1H-pyrazol-3-yl]-5-propoxyphenol is effective in reducing pain in animal models and has a lower risk of respiratory depression compared to other opioids.